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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701 Get Quote

This guide provides a comprehensive overview of the physical properties of 5-
Methylquinoline, with a specific focus on its melting and boiling points. The information is

tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data, experimental methodologies, and a visual representation of the experimental

workflow.

Quantitative Data Summary
The physical properties of 5-Methylquinoline have been determined through various

experimental measurements. A summary of the reported values for its melting and boiling

points is presented below.
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Physical Property Value Notes

Melting Point 19 °C

Boiling Point 257.85 °C
At standard atmospheric

pressure.[1][2][3]

258 °C
At standard atmospheric

pressure.[4]

262.7 °C
At standard atmospheric

pressure.[1][2][5]

129 °C
At a reduced pressure of 2.0

kPa.[1][2][5]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 5-
Methylquinoline are not detailed in the provided search results, standard methodologies for

determining melting and boiling points are well-established in organic chemistry.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this typically occurs over a narrow temperature range. The

following is a generalized protocol for melting point determination using a capillary tube

method, often employed with a Mel-Temp apparatus or similar device.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Sample of 5-Methylquinoline

Mortar and pestle (if sample needs to be pulverized)
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Thermometer

Procedure:

Sample Preparation: A small amount of the crystalline sample is placed into a capillary tube,

which is then tapped gently to pack the solid into the bottom. The sample height in the tube

should be approximately 1-2 mm for even heating.[6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[6]

Heating: The sample is heated, and the temperature is monitored closely.[7] For efficiency,

an initial rapid heating can be performed to determine an approximate melting range.[7]

Subsequently, a second, more precise measurement is conducted with a slower heating rate

near the expected melting point.

Observation and Recording: The melting range is recorded from the temperature at which

the first droplet of liquid appears (T1) to the temperature at which the entire sample has

melted (T2).[6] A sharp melting point range (typically 0.5-1°C) is indicative of a pure

compound.[6]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The following describes a common method for determining the boiling point

of a liquid.

Apparatus and Materials:

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

Sample Preparation: A small amount of the liquid sample is placed in a small test tube or

vial. A capillary tube, sealed at one end, is placed into the liquid with the open end down.

Apparatus Setup: The test tube is attached to a thermometer. The setup is then immersed in

a heating bath.

Heating: The apparatus is heated, causing the liquid to vaporize and air to be expelled from

the capillary tube.

Observation and Recording: Heating is continued until a steady stream of bubbles emerges

from the capillary tube. The heat is then removed, and the liquid is allowed to cool. The

boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualization of Experimental Workflow
The following diagram illustrates the general logical workflow for the determination of the

melting and boiling points of a chemical substance like 5-Methylquinoline.

Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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